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Compound of Interest

Compound Name: THK5351 (R enantiomer)

Cat. No.: B2779874 Get Quote

Application Notes and Protocols: THK5351 R
Enantiomer
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of

the THK5351 R enantiomer, a chemical reagent for research purposes. Adherence to these

protocols is crucial for ensuring the integrity of the compound and the reliability of experimental

results.

Compound Information
Property Description

Product Name THK5351 R enantiomer

CAS Number 2101218-44-2

Molecular Formula C18H18FN3O2

Molecular Weight 327.35 g/mol

Appearance Light yellow to yellow solid

Primary Use
Research chemical, radiotracer for in vivo

imaging of tau pathology.
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Storage Guidelines
Proper storage of the THK5351 R enantiomer is critical to maintain its stability and purity. The

recommended storage conditions vary depending on the form of the compound.

Solid Form
Storage Temperature Shelf Life

-20°C 3 years

4°C 2 years

In Solvent (Stock Solutions)
Storage Temperature Shelf Life

-80°C 2 years

-20°C 1 year

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes before storage.[1]

Handling and Preparation of Solutions
The THK5351 R enantiomer is shipped at room temperature.[2] Upon receipt, it should be

stored as recommended in the tables above.
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General Handling Workflow for THK5351 R Enantiomer
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Caption: Workflow for handling, preparing, and storing THK5351 R enantiomer.

Preparation of Stock Solutions
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For creating stock solutions, Dimethyl Sulfoxide (DMSO) is a common solvent.[3]

Protocol for Preparing a 50 mg/mL Stock Solution in DMSO:

Equilibrate the THK5351 R enantiomer vial to room temperature before opening.

Weigh the desired amount of the compound in a sterile, chemical-resistant tube.

Add the appropriate volume of DMSO to achieve a concentration of 50 mg/mL.

If precipitation or phase separation occurs, use sonication or gentle heating to aid

dissolution.[1][3]

Once fully dissolved, aliquot the stock solution into single-use vials.

Store the aliquoted stock solution at -80°C or -20°C as per the guidelines in section 2.2.

Preparation of Working Solutions for In Vivo
Experiments
For in vivo experiments, it is recommended to prepare fresh working solutions on the day of

use.[1][3] Below are several solvent systems that can be used to prepare a clear solution with a

solubility of at least 2.5 mg/mL.[1]

Protocol
Solvent System Composition

(v/v)
Achievable Solubility

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL

Experimental Protocol for Preparing a Working Solution (Example using Protocol 1):
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Retrieve a single-use aliquot of the THK5351 R enantiomer stock solution from frozen

storage and allow it to thaw at room temperature.

In a sterile tube, add the solvents one by one in the specified volumetric ratio (e.g., for 1 mL

of working solution: 100 µL DMSO stock, 400 µL PEG300, 50 µL Tween-80, 450 µL Saline).

Mix thoroughly between the addition of each solvent.

If any precipitation is observed, gentle warming and/or sonication can be applied until a clear

solution is obtained.[1][3]

The final working solution should be used on the same day it is prepared.[1][3]

Safety and Handling Precautions
A Safety Data Sheet (SDS) for the THK5351 R enantiomer should be consulted for

comprehensive safety information.[1] Standard laboratory safety practices should be followed

when handling this compound.

Safety and Handling Precautions

Personal Protective Equipment (PPE) Handling Procedures Disposal

Lab Coat Gloves Safety Goggles Work in a Fume Hood Avoid Inhalation Avoid Skin/Eye Contact Dispose According to Institutional Guidelines

Required PPE Safe Handling Waste Disposal
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Caption: Key safety precautions for handling the THK5351 R enantiomer.

Experimental Considerations
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The THK5351 R enantiomer is primarily used as a radiotracer for PET imaging of tau

pathology. It is important to note that some studies have indicated that the (S)-enantiomer of

THK5351 may have more favorable pharmacokinetic properties, including better clearance

from the brain, compared to the (R)-enantiomer.[4][5] Researchers should consider this

information when designing experiments and interpreting results. The compound has been

shown to bind to tau deposits with high selectivity in autoradiography studies on brain sections

from patients with Progressive Supranuclear Palsy (PSP).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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